Cas no 1695269-72-7 (Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate
• CAS No: 1695269-72-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5612222
• PubChem ID: 104696910
• Update Time: 2025-10-29

Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1695269-72-7
• EN300-3372436
• tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate
• Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate

• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(18)16-8-9-19-10-12(16)11-6-4-5-7-13(11)17/h11-12H,4-10H2,1-3H3
• InChI Key： RNQKGXPBNBQYLI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate

Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate (CAS No. 1695269-72-7): A Comprehensive Overview

Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate, identified by its CAS number 1695269-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, featuring a unique structural motif combining a tert-butyl group, a cyclohexone ring, and a morpholine moiety, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of novel therapeutic agents.

The structural composition of Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate imparts distinct chemical characteristics that contribute to its versatility. The presence of the tert-butyl group enhances the compound's lipophilicity, facilitating better membrane penetration and potentially improving oral bioavailability. Meanwhile, the cyclohexone ring introduces a rigid framework that can stabilize complex molecular architectures, while the morpholine ring provides basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been a surge in research focused on developing innovative drug candidates with enhanced pharmacokinetic profiles and reduced side effects. The structural features of Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate align well with these objectives. For instance, studies have demonstrated that compounds incorporating morpholine moieties often exhibit improved solubility and metabolic stability, making them attractive for oral administration. Additionally, the tert-butyl group can serve as a handle for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.

One of the most compelling aspects of Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate is its potential application in the synthesis of enzyme inhibitors. The morpholine ring's ability to engage in hydrogen bonding and its basicity make it an ideal candidate for targeting acidic or basic residues on enzyme active sites. This has led to investigations into its use as a scaffold for developing inhibitors of kinases, proteases, and other critical enzymes involved in various disease pathways. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could exhibit potent inhibitory activity with favorable selectivity profiles.

The cyclohexone ring in Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate also contributes to its chemical diversity and reactivity. This motif can participate in various chemical transformations, including epoxide ring-opening reactions and Michael additions, which are widely used in medicinal chemistry for constructing complex molecular architectures. Such transformations open up numerous possibilities for generating derivatives with tailored biological activities. For example, introducing heteroatoms or other functional groups into the cyclohexone ring could modulate the compound's binding affinity and pharmacological effects.

Recent advances in computational chemistry have further enhanced the utility of Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate. Molecular modeling studies have been employed to predict how this compound interacts with biological targets at the atomic level. These studies not only provide insights into its mechanism of action but also help in designing more effective derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the reliance on empirical screening methods.

The pharmaceutical industry has always been on the lookout for innovative building blocks that can streamline drug development pipelines. Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate fits this criterion perfectly due to its multifaceted structural features and potential applications. Its ability to serve as a scaffold for developing enzyme inhibitors, coupled with its favorable physicochemical properties, makes it a compelling candidate for further exploration.

In conclusion, Tert-butyl 3-(2-oxocyclohexyl)morpholine-4-carboxylate (CAS No. 1695269-72-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural design offers numerous advantages for drug development, including improved pharmacokinetics, enhanced binding affinity, and broad applicability in medicinal chemistry transformations. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a pivotal role in shaping the future of medicine.